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Compound of Interest

Compound Name: 4-(Trimethylsilyl)-3-butyn-1-amine

Cat. No.: B1319348

An in-depth analysis of the molecular weight of 4-(Trimethylsilyl)-3-butyn-1-amine reveals a
calculated value of 141.29 g/mol . This is determined by its molecular formula, which is derived
from its chemical structure.

The chemical name "4-(Trimethylsilyl)-3-butyn-1-amine" indicates a four-carbon butyn chain
with an amine group at the first position, a triple bond starting at the third carbon, and a
trimethylsilyl group attached to the fourth carbon. This structure corresponds to the molecular
formula C7H1sNSi. It is worth noting that some commercial suppliers may list an incorrect
molecular weight for this compound due to an apparent error in the listed molecular formula.

Molecular Properties

A summary of the key quantitative data for 4-(Trimethylsilyl)-3-butyn-1-amine is presented
below.

Property Value
Molecular Formula C7H1sNSi
Molecular Weight 141.29 g/mol

Molecular Weight Calculation
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The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation based on the atomic weights of its constituent elements is detailed in the following

table.
Atomic Weight Total Weight (
Element Symbol Count
(g/mol) g/mol )
Carbon C 7 12.011[1][2][3] 84.077
Hydrogen H 15 1.008[4][5]1[61[7] 15.120
. 14.007[8][9][10]
Nitrogen N 1 14.007
[11]
N _ 28.086[12][13]
Silicon Si 1 28.086
[14]
Total 141.29

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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